Cas no 1803942-33-7 (Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1803942-33-7
• MF: C₉H₆F₄N₂O₅
• MW: 298.147956371307
• CID: 4829056
• Update Time: 2025-08-05

Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6F4N2O5/c1-2-19-8(16)6-7(15(17)18)4(3-5(10)14-6)20-9(11,12)13/h3H,2H2,1H3
• InChI Key： ZWVWLNULXXUMOQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(C(=O)OCC)=N1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

Introduction to Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803942-33-7)

Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803942-33-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyridine ring, a nitro group, and a trifluoromethoxy substituent, which collectively contribute to its potential therapeutic applications and biological activities.

The chemical structure of Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate can be represented as C₁₁H₈F₄N₂O₅. The presence of the fluorine atoms and the trifluoromethoxy group imparts significant electronic and steric effects, making this compound an interesting candidate for various biochemical studies. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, which opens up possibilities for further chemical modifications and derivatizations.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential use in drug discovery and development. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, which are crucial properties for drug candidates. The trifluoromethoxy group in Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate further enhances these properties by increasing the lipophilicity and reducing the pKa value of the molecule.

The biological activities of Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate have been explored in several studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported that compounds with similar structural features exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The nitro group in the compound can be reduced to an amino group, which can form hydrogen bonds with the active site of enzymes, thereby enhancing its inhibitory activity.

Beyond its enzymatic inhibition properties, Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate has also shown promise in modulating other biological processes. Studies have indicated that fluorinated pyridines can interact with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological functions. The ability to modulate GPCRs makes this compound a valuable tool for investigating signal transduction pathways and developing novel therapeutic agents.

The synthesis of Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the fluorine and trifluoromethoxy groups through electrophilic aromatic substitution reactions. The nitration step can be carried out using concentrated nitric acid or other nitrating agents. Finally, the carboxylic acid is esterified using ethanol in the presence of a catalyst such as sulfuric acid.

The purity and quality of Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate are critical for its use in research and development applications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure that the compound meets the required standards. These analytical techniques provide detailed information about the molecular structure and purity, which is essential for reproducibility and consistency in scientific studies.

In conclusion, Ethyl 6-fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803942-33-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the development of innovative treatments for various diseases.